Cas no 92420-89-8 (2,3,4-Tri-O-acetyl-a-D-glucuronic Acid Methyl Ester Trichloroacetimidate)

2,3,4-Tri-O-acetyl-α-D-glucuronic Acid Methyl Ester Trichloroacetimidate is a highly reactive glycosyl donor used in glycosylation reactions, particularly in the synthesis of complex oligosaccharides and glycoconjugates. Its trichloroacetimidate group enhances reactivity, enabling efficient coupling with various glycosyl acceptors under mild conditions. The acetyl protecting groups ensure regioselectivity during glycosidic bond formation, while the methyl ester stabilizes the glucuronic acid moiety. This compound is valuable in carbohydrate chemistry for its versatility in constructing glycosidic linkages with high stereocontrol. It is commonly employed in medicinal chemistry and glycobiology research for the preparation of biologically active glycostructures. Proper handling under anhydrous conditions is recommended to maintain stability.
2,3,4-Tri-O-acetyl-a-D-glucuronic Acid Methyl Ester Trichloroacetimidate structure
92420-89-8 structure
Product Name:2,3,4-Tri-O-acetyl-a-D-glucuronic Acid Methyl Ester Trichloroacetimidate
CAS No:92420-89-8
MF:C15H18Cl3NO10
MW:478.663122653961
MDL:MFCD09750816
CID:800699
PubChem ID:10961815
Update Time:2025-05-28

2,3,4-Tri-O-acetyl-a-D-glucuronic Acid Methyl Ester Trichloroacetimidate Chemical and Physical Properties

Names and Identifiers

    • 2,3,4-Tri-O-acetyl-α-D-glucuronic Acid Methyl Ester, Trichloroacetimidate
    • (2S,3S,4S,5R,6R)-2-(Methoxycarbonyl)-6-(2,2,2-trichloro-1-iminoethoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
    • 2,3,4-TRI-O-ACETYL-A-D-GLUCURONIC ACID METHYL ESTER, TRICHLOROACETIMIDATE
    • 2,3,4-Tri-o-acetyl-alpha-d-glucuronic acid methyl ester, trichloroacetimidate
    • 2,3,4-Tri-O-acetyl-α
    • 3,4,6-TRI-O-ACETYL-α-D-GLUCOPYRANOSE 1,2-(METHYL ORTHOACETATE)
    • a-D-Glucopyranuronic acid, methylester, 2,3,4-triacetate 1-(2,2,2-trichloroethanimidate)
    • 2,3,4,4',5-PENTACB UNLABELED
    • 2,3,4-Tri-O-acetyl-a-D-glucuronide methyl ester trichloroacetimidate
    • 3,4,6-TRI-O-ACETYL-ALPHA-D-GLUCOPYRANOSE 1,2-(METHYL ORTHOACETATE)
    • Methyl2,3,4-tri-O-acetyl-a-D-glucopyranosyluronosyltrichloroacetimidate
    • 2,3,4-Tri-O-acetyl-
    • A-D-glucuronic Acid Methyl Ester, Trichloroacetimidate
    • BCP20591
    • Methyl (4S)-3,4,5-triacetyloxy-6-(2,2,2-trichloroethanimidoyl)oxyoxane-2-carboxylate
    • Methyl α-D-glucopyranuronate 2,3,4-triacetate 1-(2,2,2-trichloroethanimidate) (ACI)
    • D
    • 2,3,4-Tri-O-acetyl-α-D-glucuronide methyl ester trichloroacetimidate
    • Methyl 2,3,4-tri-O-acetyl-1-O-(trichloroacetimidoyl)-α-D-glucuronate
    • SCHEMBL8068962
    • 2,3,4-Tri-O-acetyl-alpha-D-glucuronide methyl ester trichloroacetimidate
    • (2S,3S,4S,5R,6R)-2-(Methoxycarbonyl)-6-(2,2,2-trichloro-1-iminoethoxy)tetrahydro-2H-pyran-3,4,5-triyltriacetate
    • Methyl 1-O-trichloroacetimidoyl-2,3,4-tri-O-acetyl-alpha-D-glucopyranuronate
    • C15H18Cl3NO10
    • 92420-89-8
    • KWNIVSQDHXVNAL-HKLXJQGRSA-N
    • METHYL (2S,3S,4S,5R,6R)-3,4,5-TRIS(ACETYLOXY)-6-[(2,2,2-TRICHLOROETHANIMIDOYL)OXY]OXANE-2-CARBOXYLATE
    • AS-11172
    • 2,3,4-Tri-O-acetyl-?-D-glucuronic Acid Methyl Ester Trichloroacetimidate
    • methyl (2S,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-(2,2,2-trichloroethanimidoyl)oxyoxane-2-carboxylate
    • 2,3,4-Tri-O-acetyl-a-D-glucuronic Acid Methyl Ester Trichloroacetimidate
    • AKOS026674289
    • MFCD02094293
    • 2,3,4-Tri-O-acetyl--D-glucuronide methyl ester trichloroacetimidate
    • 2,3,4-Tri-O-acetyl- alpha -D-glucuronic Acid Methyl Ester, Trichloroacetimidate
    • MDL: MFCD09750816
    • Inchi: 1S/C15H18Cl3NO10/c1-5(20)25-8-9(26-6(2)21)11(27-7(3)22)13(28-10(8)12(23)24-4)29-14(19)15(16,17)18/h8-11,13,19H,1-4H3/t8-,9-,10-,11+,13+/m0/s1
    • InChI Key: KWNIVSQDHXVNAL-HKLXJQGRSA-N
    • SMILES: O([C@H]1[C@H](OC(=O)C)[C@@H](C(=O)OC)O[C@H](OC(=N)C(Cl)(Cl)Cl)[C@@H]1OC(=O)C)C(=O)C

Computed Properties

  • Exact Mass: 477.00000
  • Monoisotopic Mass: 476.999629g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 10
  • Complexity: 680
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 148
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 112 ºC
  • Boiling Point: 442.115°C at 760 mmHg
  • Solubility: Almost insoluble (0.053 g/l) (25 º C),
  • Stability/Shelf Life: Acid Sensitive, Temperature Sensitive
  • PSA: 147.51000
  • LogP: 1.14320

2,3,4-Tri-O-acetyl-a-D-glucuronic Acid Methyl Ester Trichloroacetimidate Security Information

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2,3,4-Tri-O-acetyl-a-D-glucuronic Acid Methyl Ester Trichloroacetimidate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Dichloromethane ;  10 min, rt
1.2 Reagents: Potassium carbonate ;  30 h, rt
Reference
Preparation of morphine glucuronides as receptors and antinociceptive agents
, United States, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene (polymer supported) Solvents: Dichloromethane ;  1 - 3.5 h, rt
Reference
Synthesis and Biological Evaluation of Prodrugs Based on the Natural Antibiotic Duocarmycin for Use in ADEPT and PMT
Tietze, Lutz F.; Schmuck, Kianga; Schuster, Heiko J.; Mueller, Michael; Schuberth, Ingrid, Chemistry - A European Journal, 2011, 17(6), 1922-1929

Production Method 3

Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Dichloromethane ;  16 h, 0 °C
Reference
Glucosyringic acid analogs as sweetness profile modifiers
, United States, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium hydride Solvents: Dichloromethane ;  2 - 3 h, rt
Reference
Sphingolipid derivatives, their preparation, and their therapeutic use
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dichloromethane ;  15 h, 21 °C
Reference
Compounds for a controlled release of active molecules containing glucuronide of perfume alcohol
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dichloromethane ;  2 h, rt
Reference
Synthesis of 3'-deoxy-3'-fluorothymidine (FLT) 5'-O-glucuronide: a reference standard for imaging studies with [18F]FLT
Harnor, Suzannah J.; Rennison, Tommy; Galler, Martin; Cano, Celine; Griffin, Roger J.; et al, MedChemComm, 2014, 5(7), 984-988

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Amadis Chemical Company Limited
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Purity:97%
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Amadis Chemical Company Limited
(CAS:92420-89-8)2,3,4-Tri-O-acetyl-a-D-glucuronic Acid Methyl Ester Trichloroacetimidate
A905691
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Quantity:25g/100g
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NewCan Biotech Limited
(CAS:92420-89-8)2,3,4-Tri-O-acetyl-alpha-D-glucuronic Acid Methyl Ester, Trichloroacetimidate
NC15714
Purity:97%
Quantity:10g
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